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Introduction
Glycol dimercaptoacetate (CAS 123-81-9), also known as ethylene glycol bis(thioglycolate),

is a multifunctional chemical compound characterized by the presence of two thiol (-SH)

groups. This dithiol possesses significant reactivity, making it a valuable component in a variety

of chemical syntheses and applications.[1][2] Its utility spans across polymer chemistry, where

it acts as a crosslinking agent, to the medical field, where it is explored as a chelating agent for

heavy metal intoxication.[3][4] This technical guide provides a comprehensive overview of

Glycol dimercaptoacetate, including its chemical and physical properties, synthesis, key

applications with detailed experimental protocols, and safety information.

Chemical and Physical Properties
Glycol dimercaptoacetate is a colorless to pale yellow liquid with a characteristic stench.[3] It

is soluble in water and organic solvents.[2] A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Glycol Dimercaptoacetate
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Property Value Reference(s)

CAS Number 123-81-9

Molecular Formula C₆H₁₀O₄S₂ [4]

Molecular Weight 210.27 g/mol [4]

Appearance
Clear, colorless to pale yellow

liquid with a stench
[3][4]

Density 1.313 g/mL at 25 °C [5]

Boiling Point 137-139 °C at 2 mm Hg [5]

Flash Point >110 °C (>230 °F) [6]

Water Solubility 20 g/L at 20 °C [5]

Refractive Index (n20/D) 1.522 [5]

InChI Key
PSYGHMBJXWRQFD-

UHFFFAOYSA-N
[4]

SMILES C(COC(=O)CS)OC(=O)CS [4]

Synthesis
Glycol dimercaptoacetate is typically synthesized via the esterification of ethylene glycol with

thioglycolic acid.[5] This reaction involves the condensation of the hydroxyl groups of ethylene

glycol with the carboxylic acid groups of thioglycolic acid, forming ester linkages and releasing

water as a byproduct.

Ethylene Glycol
HO-CH2-CH2-OH

Thioglycolic Acid
HS-CH2-COOH

Glycol Dimercaptoacetate
HS-CH2-COO-CH2-CH2-OOC-CH2-SH

Water
2 H2O2
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Caption: Synthesis of Glycol Dimercaptoacetate.

Experimental Protocol: Synthesis of Glycol
Dimercaptoacetate
This protocol describes a representative laboratory-scale synthesis of Glycol
dimercaptoacetate.

Materials:

Ethylene glycol (1.0 mol)

Thioglycolic acid (2.2 mol)

p-Toluenesulfonic acid (catalyst, 0.02 mol)

Toluene (solvent)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

ethylene glycol, thioglycolic acid, p-toluenesulfonic acid, and toluene.
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Heat the mixture to reflux. The water formed during the esterification will be azeotropically

removed and collected in the Dean-Stark trap.

Monitor the reaction progress by the amount of water collected. The reaction is considered

complete when the theoretical amount of water has been removed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium

bicarbonate solution (to neutralize the acid catalyst), water, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene under reduced pressure using a rotary

evaporator to obtain the crude Glycol dimercaptoacetate.

Further purification can be achieved by vacuum distillation.

Applications
The dual thiol functionality of Glycol dimercaptoacetate makes it a versatile molecule for

various applications, primarily in polymer chemistry and as a chelating agent.

Polymer Chemistry: Crosslinking Agent
Glycol dimercaptoacetate is widely used as a crosslinking agent in the synthesis of polymers.

[1] Its two thiol groups can react with various functional groups, such as isocyanates, epoxides,

and alkenes (in thiol-ene reactions), to form a three-dimensional polymer network. This

crosslinking enhances the mechanical properties, thermal stability, and chemical resistance of

the resulting polymer. It is particularly useful in the formulation of adhesives, sealants, and

coatings.[2]

One of the key reactions involving Glycol dimercaptoacetate in polymer science is the thiol-

ene "click" reaction. This reaction proceeds via a radical-mediated addition of a thiol to a

carbon-carbon double bond (ene) and is known for its high efficiency, selectivity, and mild

reaction conditions.
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Initiation Propagation

R-SH
(Glycol Dimercaptoacetate)
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+ R-SH
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Click to download full resolution via product page

Caption: Thiol-Ene "Click" Reaction Mechanism.

This protocol provides a general procedure for the UV-initiated polymerization of a thiol-ene

system using Glycol dimercaptoacetate.

Materials:

Glycol dimercaptoacetate (GDMA)

A difunctional alkene (e.g., diallyl phthalate)

A photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA)

Solvent (if necessary, e.g., toluene)

UV curing system (365 nm)

Glass slides

Spacers

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b089767?utm_src=pdf-body-img
https://www.benchchem.com/product/b089767?utm_src=pdf-body
https://www.benchchem.com/product/b089767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a homogeneous mixture of Glycol dimercaptoacetate and the difunctional alkene

in a stoichiometric ratio of thiol to ene functional groups (1:1).

Add the photoinitiator to the mixture at a concentration of, for example, 1 wt%. Ensure

complete dissolution. If a solvent is used, ensure all components are fully dissolved.

Place spacers of a desired thickness on a glass slide.

Deposit the thiol-ene mixture onto the glass slide.

Place a second glass slide on top to create a thin film of the mixture.

Expose the assembly to UV radiation (e.g., 365 nm) for a specified time to initiate

polymerization and curing. The curing time will depend on the intensity of the UV source and

the specific formulation.

After curing, the solid polymer film can be removed from the glass slides.

The resulting polymer can be characterized by techniques such as Fourier-transform infrared

spectroscopy (FTIR) to confirm the disappearance of thiol and ene peaks, and by

mechanical testing to evaluate its physical properties.

Drug Development: Chelating Agent for Heavy Metal
Poisoning
The thiol groups in Glycol dimercaptoacetate can bind to heavy metal ions, forming stable

complexes that can be excreted from the body.[4] This property makes it a candidate for the

development of drugs for the treatment of heavy metal poisoning, such as from lead, mercury,

or arsenic.[3] The two thiol groups can form a chelate ring with the metal ion, which enhances

the stability of the complex.
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In Vitro Chelation Assay Workflow

Glycol Dimercaptoacetate
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Calculate chelation efficiency
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Caption: Chelation of a Heavy Metal Ion by GDMA.

This protocol outlines a general method to assess the in vitro chelation of a heavy metal ion,

such as lead (Pb²⁺), by Glycol dimercaptoacetate.

Materials:

Glycol dimercaptoacetate (GDMA)

A water-soluble salt of the heavy metal (e.g., lead(II) nitrate, Pb(NO₃)₂)

Buffer solution (e.g., phosphate-buffered saline, PBS, at a physiological pH of 7.4)
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Deionized water

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma Mass Spectrometry

(ICP-MS)

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of the heavy metal salt of a known concentration (e.g., 1000 ppm)

in deionized water.

Prepare a stock solution of Glycol dimercaptoacetate of a known concentration in the

buffer solution.

Chelation Reaction:

In a series of test tubes, add a fixed amount of the heavy metal stock solution.

Add varying amounts of the Glycol dimercaptoacetate stock solution to achieve different

molar ratios of chelating agent to metal ion (e.g., 0.5:1, 1:1, 2:1, 5:1).

Bring the final volume of each tube to a constant value with the buffer solution.

Include a control tube containing only the heavy metal salt in the buffer.

Incubation:

Incubate all tubes at a constant temperature (e.g., 37 °C) for a specific period (e.g., 24

hours) to allow the chelation reaction to reach equilibrium.

Separation of Free and Complexed Metal (Optional but recommended):

Use a technique like ultrafiltration to separate the low-molecular-weight GDMA-metal

complex from any remaining free metal ions (this step may vary depending on the

analytical method).

Quantification of Unbound Metal:
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Measure the concentration of the unbound (free) heavy metal in each sample using AAS

or ICP-MS.

Data Analysis:

Calculate the percentage of the metal chelated by Glycol dimercaptoacetate at each

molar ratio using the following formula:

% Chelation = [ (Initial Metal Conc. - Free Metal Conc.) / Initial Metal Conc. ] * 100

Plot the percentage of chelation against the molar ratio of GDMA to the metal ion to

determine the chelation efficiency.

Safety and Toxicology
Glycol dimercaptoacetate is harmful if swallowed, in contact with skin, or if inhaled. It causes

skin and serious eye irritation. Due to its stench and potential for adverse health effects, it

should be handled in a well-ventilated area, and appropriate personal protective equipment,

including gloves and safety glasses, should be worn. It is stable under normal temperatures

and pressures but may discolor upon exposure to air.[3] It is incompatible with strong bases

and strong oxidizing agents.[3]

Table 2: Toxicological Data for Glycol Dimercaptoacetate

Endpoint Species Route Value Reference(s)

LD50 Rat Oral 330 mg/kg [3]

Conclusion
Glycol dimercaptoacetate (CAS 123-81-9) is a versatile chemical with significant applications

in polymer science and has potential in the development of therapeutic agents. Its dual thiol

functionality allows for effective crosslinking in polymer systems and chelation of heavy metal

ions. The experimental protocols provided in this guide offer a starting point for researchers

and scientists to explore the synthesis and applications of this compound. As with all

chemicals, proper safety precautions must be observed when handling Glycol
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dimercaptoacetate. Further research into its applications, particularly in the biomedical field, is

warranted to fully realize its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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